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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-Bromoethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-(2-Bromoethyl)benzoate is a valuable intermediate in organic synthesis, playing a

crucial role in the development of a variety of pharmaceutical compounds and fine chemicals.

[1] Its bifunctional nature, containing both an ester and a bromoethyl group, allows for diverse

chemical transformations, making it a versatile building block for complex molecular

architectures.[1] This technical guide provides a comprehensive overview of the chemical and

physical properties, synthesis protocols, and key applications of Ethyl 2-(2-
Bromoethyl)benzoate.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ethyl 2-(2-Bromoethyl)benzoate is

presented in the table below.
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Property Value Reference

CAS Number 179994-91-3 [2][3]

Molecular Formula C₁₁H₁₃BrO₂ [1][2]

Molecular Weight 257.12 g/mol [1][2]

Appearance Pale yellow oil [4]

Purity ≥95% [1][2]

Storage Room temperature, dry [1]

Experimental Protocols
Synthesis of Ethyl 2-(2-Bromoethyl)benzoate
A common synthetic route to Ethyl 2-(2-Bromoethyl)benzoate involves the reaction of 3,4-

dihydro-1H-2-benzopyran-1-one with phosphorus tribromide and bromine, followed by

treatment with ethanol.[4]

Step 1: Bromination of 3,4-dihydro-1H-2-benzopyran-1-one

To a solution of 3,4-dihydro-1H-2-benzopyran-1-one (1.5 g, 10.0 mmol) in carbon

tetrachloride (15 mL) cooled in an ice-water bath, slowly add phosphorus tribromide (1.05

mL, 11.0 mmol) and bromine (0.62 mL, 12 mmol).[4]

The mixture is then stirred at room temperature for 16 hours.[4]

The resulting orange suspension is stirred at 60°C for 3 hours.[4]

Step 2: Ethanolysis

The red mixture is cooled down, and ethanol (10 mL) is slowly added at 0°C.[4]

The reaction mixture is stirred for one hour.[4]

Step 3: Work-up and Purification
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The reaction mixture is partitioned between dichloromethane (50 mL) and water (20 mL).[4]

The organic phase is separated, washed with brine (10 mL), dried over sodium sulfate, and

concentrated under reduced pressure.[4]

The residue is purified by silica chromatography, eluting with a mixture of ethyl acetate and

heptanes (0 to 10%) to afford ethyl 2-(2-bromoethyl)benzoate (2.0 g, 78% yield) as a pale

yellow oil.[4]

¹H NMR Data (300 MHz, CDCl₃): δ 1.41 (t, J=6.9 Hz, 3H), 3.50 (t, J=6.9 Hz, 2H), 3.64 (t, J=6.9

Hz, 2H), 4.38 (q, J=6.9 Hz, 2H), 7.27-7.39 (m, 2H), 7.45 (t, J=7.5 Hz, 1H), 7.96 (d, J=7.5 Hz,

1H).[4]

A patent also describes a synthesis method for the related compound, 2-(2-bromoethyl)benzoic

acid methyl ester, starting from 2-formyl benzoic acid methyl ester. This multi-step process

involves a Wittig reaction, hydroboration-oxidation, and finally bromination.

Applications in Research and Drug Development
Ethyl 2-(2-Bromoethyl)benzoate serves as a key starting material in the synthesis of various

biologically active molecules.

Heterocyclic Compounds: It is commonly employed in the development of heterocyclic

compounds, such as indoles and other bioactive ring systems.[1]

Pharmaceuticals: This compound is utilized in the synthesis of local anesthetics and anti-

inflammatory agents due to its ability to serve as a building block for more complex

molecules.[1]

The reactivity of the bromo and ester functional groups allows for a range of further

transformations, including nucleophilic substitution and cyclization reactions, making it a

versatile tool for medicinal chemists and drug development professionals.[1]
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Synthesis of Ethyl 2-(2-Bromoethyl)benzoate

Step 1: Bromination

Step 2: Ethanolysis

Step 3: Work-up & Purification
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Caption: Synthetic workflow for Ethyl 2-(2-Bromoethyl)benzoate.
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Applications of Ethyl 2-(2-Bromoethyl)benzoate

Chemical Transformations

Resulting Compounds

Ethyl 2-(2-Bromoethyl)benzoate

Nucleophilic Substitution Cyclization Reactions

Heterocyclic Compounds (e.g., Indoles)Local Anesthetics Anti-inflammatory Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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